Cas no 805229-02-1 (2-chloro-4-(1H-pyrrol-1-yl)pyridine)

• Product name: 2-chloro-4-(1H-pyrrol-1-yl)pyridine
• CAS No: 805229-02-1
• MF: C₉H₇N₂Cl
• MW: 178.618
• CID: 4194763
• PubChem ID: 11321293

2-chloro-4-(1H-pyrrol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-4-(1H-pyrrol-1-yl)-
• 2-chloro-4-(1H-pyrrol-1-yl)pyridine
• starbld0022672
• 805229-02-1
• AKOS023555973
• F2158-1624

• Inchi： InChI=1S/C9H7ClN2/c10-9-7-8(3-4-11-9)12-5-1-2-6-12/h1-7HCopyCopied
• InChI Key： ZTKVVMLHWCELMA-UHFFFAOYSA-NCopyCopied
• SMILES： Clc1nccc(c1)n2cccc2CopyCopied

Computed Properties

• Exact Mass: 178.0297759Da
• Monoisotopic Mass: 178.0297759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų
• XLogP3: 2.2

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 315.4±32.0 °C at 760 mmHg

2-chloro-4-(1H-pyrrol-1-yl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃